Cas no 640270-01-5 (4-(2-methylpyrazol-3-yl)piperidine)

• Product Name: 4-(2-methylpyrazol-3-yl)piperidine
• CAS No: 640270-01-5
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD11899350
• CID: 3163116
• PubChem ID: 50989018
• Update Time: 2025-07-02

4-(2-methylpyrazol-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-1H-pyrazol-5-yl)piperidine
• 4-(2-methylpyrazol-3-yl)piperidine
• NE15353
• SB13157
• Z1259339084
• G62847
• BS-13701
• F2148-2207
• QAB27001
• DB-112723
• MFCD11899350
• Z988984026
• SCHEMBL15941963
• 817-579-8
• 640270-01-5
• EN300-62916
• 4-(1-methyl-1H-pyrazol-5-yl)piperidine, 98%
• AKOS011693628
• CS-0253234

• MDL： MFCD11899350
• Inchi： 1S/C9H15N3/c1-12-9(4-7-11-12)8-2-5-10-6-3-8/h4,7-8,10H,2-3,5-6H2,1H3
• InChI Key： CRBVTTLKUJAYDY-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=NN2C)CC1

Computed Properties

• Exact Mass: 165.126597491Da
• Monoisotopic Mass: 165.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4-(2-methylpyrazol-3-yl)piperidine

Professional Introduction to 4-(2-methylpyrazol-3-yl)piperidine (CAS No. 640270-01-5)

4-(2-methylpyrazol-3-yl)piperidine, identified by its Chemical Abstracts Service (CAS) number CAS No. 640270-01-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine has garnered considerable attention due to its structural versatility and potential therapeutic applications. The compound features a piperidine ring linked to a methyl-substituted pyrazole moiety, which creates a unique framework that is conducive to interactions with biological targets.

The piperidine ring is a common pharmacophore in medicinal chemistry, known for its ability to enhance oral bioavailability and binding affinity to various biological receptors. In contrast, the pyrazole moiety is recognized for its anti-inflammatory, antifungal, and antimicrobial properties. The combination of these two structural elements in 4-(2-methylpyrazol-3-yl)piperidine suggests a multifaceted pharmacological profile that makes it an attractive candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the methylpyrazole group can interact with specific pockets on enzymes and receptors, potentially modulating their activity. This has led to its exploration in the development of novel therapeutic agents targeting conditions such as neurological disorders, cancer, and infectious diseases.

In the context of drug discovery, the synthesis of 4-(2-methylpyrazol-3-yl)piperidine has been optimized through various synthetic routes to improve yield and purity. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to streamline the process. These techniques not only enhance efficiency but also reduce environmental impact, aligning with the growing emphasis on sustainable chemistry.

The compound's potential as an intermediate in the synthesis of more complex molecules has also been highlighted in recent literature. Researchers are exploring its utility in constructing scaffolds for kinase inhibitors, which are crucial in oncology therapy. The pyrazole-piperidine core has shown promise in disrupting aberrant signaling pathways associated with certain cancers, making it a focal point in preclinical studies.

Furthermore, the pharmacokinetic properties of 4-(2-methylpyrazol-3-yl)piperidine have been scrutinized to ensure its suitability for clinical development. Preliminary data suggest favorable solubility and metabolic stability, which are critical factors for drug efficacy and safety. These attributes have prompted pharmaceutical companies to incorporate this compound into their pipeline for further preclinical and clinical evaluations.

The role of this compound in addressing unmet medical needs cannot be overstated. As the global burden of diseases continues to evolve, innovative therapeutic strategies are essential. The unique structural features of 4-(2-methylpyrazol-3-yl)piperidine position it as a valuable asset in the quest for new treatments. Ongoing research aims to elucidate its mechanism of action and expand its therapeutic applications through interdisciplinary collaborations between chemists, biologists, and clinicians.

In conclusion, 4-(2-methylpyrazol-3-yl)piperidine (CAS No. 640270-01-5) represents a compelling example of how structural innovation can drive advancements in pharmaceuticals. Its combination of known pharmacophores and novel applications underscores its importance in modern drug discovery. As research progresses, this compound is poised to play a pivotal role in shaping the future of medicine.